Cas no 2649035-19-6 (5-(Heptafluoropropyl)-1,3-oxazolidin-2-one)

5-(Heptafluoropropyl)-1,3-oxazolidin-2-one is a fluorinated oxazolidinone derivative characterized by its heptafluoropropyl substituent, which enhances its chemical stability and reactivity. This compound is particularly valuable in synthetic organic chemistry, serving as a versatile intermediate for the preparation of fluorinated heterocycles and specialty materials. Its strong electron-withdrawing properties make it useful in nucleophilic substitution reactions and as a building block for agrochemicals or pharmaceuticals requiring fluorinated motifs. The presence of fluorine atoms also contributes to improved thermal and oxidative resistance, making it suitable for high-performance applications. Its well-defined structure ensures consistent reactivity, facilitating precise synthetic modifications.
5-(Heptafluoropropyl)-1,3-oxazolidin-2-one structure
2649035-19-6 structure
Product Name:5-(Heptafluoropropyl)-1,3-oxazolidin-2-one
CAS No:2649035-19-6
MF:C6H4F7NO2
MW:255.090286254883
CID:5853592
PubChem ID:165639090
Update Time:2025-06-22

5-(Heptafluoropropyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 2649035-19-6
    • EN300-1972437
    • 5-(heptafluoropropyl)-1,3-oxazolidin-2-one
    • 5-(Heptafluoropropyl)-1,3-oxazolidin-2-one
    • Inchi: 1S/C6H4F7NO2/c7-4(8,2-1-14-3(15)16-2)5(9,10)6(11,12)13/h2H,1H2,(H,14,15)
    • InChI Key: GCWSMPNMQGMGLP-UHFFFAOYSA-N
    • SMILES: FC(C(C(F)(F)F)(F)F)(C1CNC(=O)O1)F

Computed Properties

  • Exact Mass: 255.01302550g/mol
  • Monoisotopic Mass: 255.01302550g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38.3Ų

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Additional information on 5-(Heptafluoropropyl)-1,3-oxazolidin-2-one

Introduction to 5-(Heptafluoropropyl)-1,3-oxazolidin-2-one (CAS No. 2649035-19-6)

5-(Heptafluoropropyl)-1,3-oxazolidin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 2649035-19-6, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazolidinone class, a structural motif known for its broad utility in drug discovery due to its ability to form stable complexes with biological targets and exhibit diverse pharmacological activities.

The introduction of fluorine atoms into organic molecules is a well-established strategy in medicinal chemistry, aimed at enhancing metabolic stability, improving binding affinity, and modulating pharmacokinetic properties. The heptafluoropropyl substituent in this compound introduces a high degree of electron-withdrawing character, which can influence both the electronic and steric properties of the molecule. This modification makes 5-(Heptafluoropropyl)-1,3-oxazolidin-2-one a promising candidate for further exploration in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of such compounds with biological targets with greater accuracy. Studies have suggested that the oxazolidinone ring can serve as a scaffold for designing molecules that interact with enzymes and receptors involved in various disease pathways. The presence of the heptafluoropropyl group may enhance the compound's ability to penetrate biological membranes, thereby improving its bioavailability.

In the context of drug discovery, 5-(Heptafluoropropyl)-1,3-oxazolidin-2-one has been investigated for its potential applications in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The fluorinated heterocycle exhibits interesting pharmacokinetic profiles, including prolonged half-life and reduced susceptibility to degradation by metabolic enzymes. These properties make it an attractive candidate for further optimization into a lead compound.

One of the most compelling aspects of this compound is its versatility as a building block for more complex molecules. Researchers have utilized 5-(Heptafluoropropyl)-1,3-oxazolidin-2-one as a precursor in synthesizing derivatives with tailored pharmacological properties. For instance, modifications at the nitrogen atoms of the oxazolidinone ring can introduce additional functional groups that enhance binding interactions with specific biological targets. Such structural diversification is crucial for developing compounds with improved efficacy and reduced side effects.

The synthesis of 5-(Heptafluoropropyl)-1,3-oxazolidin-2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only facilitate the production of this compound but also provide insights into scalable processes for other fluorinated heterocycles.

From a regulatory perspective, 5-(Heptafluoropropyl)-1,3-oxazolidin-2-one must undergo rigorous testing to meet safety and efficacy standards before it can be considered for clinical use. Preclinical studies are essential to evaluate its pharmacological effects, toxicity profiles, and potential interactions with other drugs. These studies often involve in vitro assays to assess target engagement and in vivo models to evaluate systemic exposure and biological responses.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 5-(Heptafluoropropyl)-1,3-oxazolidin-2-one. By analyzing large datasets of chemical structures and biological activities, computational models can predict which modifications are likely to enhance a compound's therapeutic potential. This approach has significantly reduced the time required to screen large libraries of compounds and has led to more efficient development pipelines.

Future research directions may focus on exploring the structure-activity relationships (SAR) of 5-(Heptafluoropropyl)-1,3-oxazolidin-2-one derivatives. By systematically varying substituents on the oxazolidinone ring or introducing additional functional groups, scientists can gain deeper insights into how these modifications influence biological activity. Such studies are critical for optimizing drug candidates and may uncover novel therapeutic mechanisms.

The role of fluorine in medicinal chemistry continues to expand as new synthetic methods become available. The unique electronic properties of fluorine atoms allow them to modulate molecular interactions in ways that other elements cannot. This has led to an increasing number of fluorinated drugs reaching the market over recent decades. As research progresses, compounds like 5-(Heptafluoropropyl)-1,3-oxazolidin-2-one are likely to play an important role in addressing unmet medical needs across various therapeutic areas.

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